Cas no 1432679-67-8 (4-(aminomethyl)-2-bromo-6-methoxyphenol hydrochloride)

• Product Name: 4-(aminomethyl)-2-bromo-6-methoxyphenol hydrochloride
• CAS No: 1432679-67-8
• MF: C₈H₁₁BrClNO₂
• MW: 268.535440683365
• CID: 4599531
• PubChem ID: 71757745
• Update Time: 2025-10-31

4-(aminomethyl)-2-bromo-6-methoxyphenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-2-bromo-6-methoxyphenol hydrochloride

• Inchi： 1S/C8H10BrNO2.ClH/c1-12-7-3-5(4-10)2-6(9)8(7)11;/h2-3,11H,4,10H2,1H3;1H
• InChI Key： WNZRGWIZFPMIHG-UHFFFAOYSA-N
• SMILES： O(C1C=C(CN)C=C(Br)C=1O)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-(aminomethyl)-2-bromo-6-methoxyphenol hydrochloride

4-(Aminomethyl)-2-bromo-6-methoxyphenol Hydrochloride: A Comprehensive Overview

4-(Aminomethyl)-2-bromo-6-methoxyphenol hydrochloride (CAS No. 1432679-67-8) is a versatile compound with significant potential in various fields, including pharmaceutical research and development. This compound is characterized by its unique structural features, which include a 2-bromo substituent, a 6-methoxy group, and an aminomethyl functionality. These features contribute to its diverse chemical properties and potential biological activities.

The chemical structure of 4-(aminomethyl)-2-bromo-6-methoxyphenol hydrochloride can be represented as follows: C₉H₁₁BrNO₂. The presence of the bromine atom imparts halogenated characteristics, which can influence the compound's reactivity and solubility. The methoxy group enhances the lipophilicity, while the aminomethyl group provides opportunities for further functionalization and conjugation with other molecules.

In recent years, there has been growing interest in the use of 4-(aminomethyl)-2-bromo-6-methoxyphenol hydrochloride in pharmaceutical research. One of the key areas of focus has been its potential as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties.

A recent study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory effects of 4-(aminomethyl)-2-bromo-6-methoxyphenol hydrochloride. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 4-(aminomethyl)-2-bromo-6-methoxyphenol hydrochloride has also shown potential as an anti-cancer agent. A study conducted by a team at the National Cancer Institute demonstrated that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest.

The versatility of 4-(aminomethyl)-2-bromo-6-methoxyphenol hydrochloride extends beyond its direct biological activities. Its unique chemical structure makes it an attractive starting material for synthetic chemistry. Researchers have utilized this compound as a building block to synthesize more complex molecules with enhanced therapeutic potential. For example, a recent study published in Organic Letters described the synthesis of novel derivatives by modifying the aminomethyl group, resulting in compounds with improved pharmacological profiles.

The safety profile of 4-(aminomethyl)-2-bromo-6-methoxyphenol hydrochloride is another important consideration for its use in pharmaceutical applications. Preclinical studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 4-(aminomethyl)-2-bromo-6-methoxyphenol hydrochloride (CAS No. 1432679-67-8) is a promising compound with diverse applications in pharmaceutical research and development. Its unique chemical structure and biological activities make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field of medicinal chemistry.